N-[(2-hydroxy-4-methylphenyl)carbamothioyl]furan-2-carboxamide

• Molecular Formula: C13H12N2O3S
• Molecular Weight: 276.31 g/mol
• IUPAC Name: N-[(2-hydroxy-4-methylphenyl)carbamothioyl]furan-2-carboxamide
• InChI: InChI=1S/C13H12N2O3S/c1-8-4-5-9(10(16)7-8)14-13(19)15-12(17)11-3-2-6-18-11/h2-7,16H,1H3,(H2,14,15,17,19)
• InChI Key: KJILTWPOYIOMFS-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC(=S)NC(=O)C2=CC=CO2)O

Description

N-[(2-hydroxy-4-methylphenyl)carbamothioyl]furan-2-carboxamide, also known as HMPCF, is a chemical compound that has been of interest to the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[(2-hydroxy-4-methylphenyl)carbamothioyl]furan-2-carboxamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. This compound has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 and lipoxygenase, which are involved in the inflammatory response. This compound has also been shown to activate various antioxidant pathways, which help protect cells from oxidative damage.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the proliferation of cancer cells and induce apoptosis. This compound has also been shown to reduce inflammation and oxidative stress in cells. In vivo studies have shown that this compound can improve glucose tolerance and reduce insulin resistance in diabetic mice. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-[(2-hydroxy-4-methylphenyl)carbamothioyl]furan-2-carboxamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it is stable under a wide range of conditions. This compound is also relatively non-toxic, which makes it suitable for use in cell culture and animal studies. However, this compound has some limitations, including its solubility in water and its potential for non-specific interactions with other molecules.

Future Directions

There are several future directions for research on N-[(2-hydroxy-4-methylphenyl)carbamothioyl]furan-2-carboxamide. One area of interest is the development of this compound-based drugs for the treatment of various diseases. Another area of interest is the optimization of the synthesis method to improve yield and purity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in agriculture and material science.

Synthesis Methods

The synthesis of N-[(2-hydroxy-4-methylphenyl)carbamothioyl]furan-2-carboxamide involves the reaction of 2-hydroxy-4-methylbenzenethiol with furan-2-carboxylic acid chloride in the presence of a base. The resulting product is then treated with ammonium carbonate to yield this compound. The synthesis of this compound has been optimized to improve yield and purity, and various methods have been used to characterize the compound.

Scientific Research Applications

N-[(2-hydroxy-4-methylphenyl)carbamothioyl]furan-2-carboxamide has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been shown to have anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of various diseases, including cancer, diabetes, and neurodegenerative disorders. In agriculture, this compound has been studied for its potential use as a plant growth regulator and pesticide. In material science, this compound has been studied for its potential use in the synthesis of new materials with unique properties.